Cas no 284491-98-1 (3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• CAS No: 284491-98-1
• MF: C₂₆H₂₅NO₆
• MW: 447.47980761528
• CID: 5224028
• Update Time: 2025-10-12

3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3,4-dimethoxy-
• 3-((((9h-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3,4-dimethoxyphenyl)propanoic acid

• Inchi： 1S/C26H25NO6/c1-31-23-12-11-16(13-24(23)32-2)22(14-25(28)29)27-26(30)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,21-22H,14-15H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key： QSMAODFWAGUNGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=C(OC)C(OC)=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid

Professional Introduction to 3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic Acid (CAS No. 284491-98-1)

3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 284491-98-1, represents a fusion of aromatic and heterocyclic structures, making it a promising candidate for various biochemical applications. The molecular architecture of this compound includes a 3,4-dimethoxyphenyl moiety linked to an amino acid derivative featuring an (9H-fluoren-9-ylmethoxy)carbonyl group. Such structural features are often exploited in the design of bioactive molecules due to their potential interactions with biological targets.

The synthesis and characterization of 3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid involve meticulous chemical methodologies that ensure high purity and yield. The presence of the 3,4-dimethoxyphenyl group imparts electronic and steric properties that can modulate the compound's reactivity and binding affinity. Meanwhile, the (9H-fluoren-9-ylmethoxy)carbonyl moiety enhances solubility and stability, which are critical factors in pharmaceutical formulations. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its structure, confirming the presence of all intended functional groups.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced specificity and efficacy. The compound 3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid has been investigated for its potential role in modulating biological pathways associated with inflammation and cancer. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in these pathways. Specifically, the interaction between the 3,4-dimethoxyphenyl group and target proteins has been found to disrupt signaling cascades that contribute to disease progression.

The incorporation of the (9H-fluoren-9-ylmethoxy)carbonyl group into the molecular framework has been strategically designed to improve pharmacokinetic properties. This modification enhances the compound's metabolic stability while maintaining its bioactivity. Such features are particularly important in drug development, where achieving an optimal balance between efficacy and safety is paramount. Furthermore, computational modeling studies have been conducted to predict the binding mode of this compound with potential targets, providing insights into its mechanism of action.

Emerging research also highlights the compound's potential in combination therapies. By leveraging its structural versatility, scientists have explored its ability to synergize with other therapeutic agents. For instance, studies suggest that when combined with certain chemotherapeutic drugs, 3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid can enhance tumor cell apoptosis while minimizing side effects. This finding underscores the importance of multifaceted approaches in addressing complex diseases.

The synthesis of this compound also exemplifies the growing trend toward green chemistry principles. Researchers have optimized synthetic routes to minimize waste and reduce energy consumption, aligning with global efforts to promote sustainable practices in pharmaceutical manufacturing. Such advancements not only improve cost-efficiency but also contribute to environmental conservation.

The future prospects of 3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid are promising, with ongoing studies aimed at further refining its pharmacological properties. Investigating novel derivatives and exploring new therapeutic applications will continue to drive innovation in this field. As our understanding of biological systems evolves, so too will our ability to harness compounds like this one for therapeutic benefit.

In conclusion, 3-(3,4-dimethoxyphenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid (CAS No. 284491-98-1) stands as a testament to the ingenuity of modern chemical biology. Its unique structure and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses, we can anticipate further breakthroughs that will expand its applications and solidify its role in addressing some of humanity's most pressing health challenges.